1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine

• Molecular Formula: C12H19ClN4
• Molecular Weight: 254.76 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-(1-methylpyrrol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C12H18N4.ClH/c1-10-11(8-14-16(10)3)7-13-9-12-5-4-6-15(12)2;/h4-6,8,13H,7,9H2,1-3H3;1H
• InChI Key: KMGCFDIQYMCHBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=CC=CN2C.Cl

Description

Preparation Methods

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine typically involves multi-step organic reactions. One common method involves the reaction of 1,5-dimethyl-1H-pyrazole with a suitable pyrrole derivative under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial production methods may involve the optimization of these synthetic routes to scale up the production while maintaining the efficiency and cost-effectiveness of the process. This can include the use of continuous flow reactors and advanced purification techniques to achieve the desired quality of the compound .

Chemical Reactions Analysis

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used, and they can include various derivatives with modified chemical properties.

Scientific Research Applications

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, serving as an intermediate in various chemical reactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development for targeting specific biological pathways.

Industry: The compound can be used in the development of new materials, such as organic photovoltaic materials and photonic crystals, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine can be compared with other similar compounds, such as:

1-(3,5-dinitro-1H-pyrazol-4-yl)-3-nitro-1H-1,2,4-triazol-5-amine: This compound is known for its high thermal stability and energetic properties.

1-methylindol and 1-(4,5-dihydro-1H-pyrazol-1-yl)ethanone derivatives: These compounds have been studied for their potential as tubulin polymerization inhibitors and anticancer agents.

Isoxazole derivatives: These compounds share similar structural features and have been explored for their various chemical and biological applications.